Cas no 1701880-49-0 ((2-methylprop-2-en-1-yl)({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine)

• Product Name: (2-methylprop-2-en-1-yl)({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine
• CAS No: 1701880-49-0
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• MDL: MFCD28397557
• CID: 5171422
• PubChem ID: 102673488
• Update Time: 2025-05-20

(2-methylprop-2-en-1-yl)({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 1-(1-methylethyl)-N-(2-methyl-2-propen-1-yl)-
• (2-methylprop-2-en-1-yl)({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine

• MDL： MFCD28397557
• Inchi： 1S/C11H19N3/c1-9(2)5-12-6-11-7-13-14(8-11)10(3)4/h7-8,10,12H,1,5-6H2,2-4H3
• InChI Key： QZHGNVOYDARNSA-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(CNCC(C)=C)C=N1

Additional information on (2-methylprop-2-en-1-yl)({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine

Research Briefing on (2-methylprop-2-en-1-yl)({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine (CAS: 1701880-49-0)

In recent years, the compound (2-methylprop-2-en-1-yl)({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine (CAS: 1701880-49-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of (2-methylprop-2-en-1-yl)({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine involves a multi-step process that has been optimized for high yield and purity. Recent studies have focused on improving the scalability of this synthesis to meet the demands of preclinical and clinical development. The compound's structure, which includes a pyrazole ring and an amine functional group, is thought to contribute to its interaction with biological targets, particularly in the central nervous system (CNS).

In vitro and in vivo studies have demonstrated that (2-methylprop-2-en-1-yl)({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine exhibits notable activity as a modulator of specific neurotransmitter systems. For instance, it has been shown to influence the activity of GABA receptors, which are critical targets for anxiolytic and anticonvulsant drugs. Additionally, preliminary data suggest that the compound may have neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most compelling aspects of this compound is its potential for use in combination therapies. Recent research has explored its synergistic effects with other CNS-active agents, revealing enhanced efficacy and reduced side effects in animal models. These findings underscore the importance of continued investigation into the mechanistic pathways underlying its biological activity.

Despite these promising results, challenges remain in the development of (2-methylprop-2-en-1-yl)({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's unique profile and versatility make it a valuable subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, (2-methylprop-2-en-1-yl)({1-(propan-2-yl)-1H-pyrazol-4-ylmethyl})amine represents a promising avenue for drug discovery and development. Its multifaceted biological activity and potential therapeutic applications highlight the need for further exploration. As research progresses, this compound may pave the way for novel treatments in CNS disorders and beyond.